Cas no 2309466-56-4 (Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate)

• Product Name: Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate
• CAS No: 2309466-56-4
• MF: C₁₄H₁₉BrN₂O₄
• MW: 359.215663194656
• CID: 6019766
• PubChem ID: 165739521
• Update Time: 2025-05-17

Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2309466-56-4
• tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate
• EN300-7428989
• Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate

• Inchi： 1S/C14H19BrN2O4/c1-13(2,3)21-12(18)17-9-14(19,6-8-20-17)10-5-4-7-16-11(10)15/h4-5,7,19H,6,8-9H2,1-3H3
• InChI Key： QXBAQNCSYPFMHO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CN(C(=O)OC(C)(C)C)OCC1)O

Computed Properties

• Exact Mass: 358.05282g/mol
• Monoisotopic Mass: 358.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.9Ų

Additional information on Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate

Research Brief on Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate (CAS: 2309466-56-4)

In recent years, the compound Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate (CAS: 2309466-56-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyridine and oxazinane scaffold, has demonstrated potential as a key intermediate in the synthesis of biologically active molecules. Its unique structural attributes, including the presence of a bromine atom and a hydroxyl group, make it a versatile building block for drug discovery and development.

The primary focus of current research involving this compound revolves around its application in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. Recent studies have highlighted its utility in the construction of complex molecular architectures, such as kinase inhibitors and antimicrobial agents. The bromine moiety, in particular, serves as a critical handle for further functionalization via cross-coupling reactions, enabling the rapid diversification of chemical space.

A notable study published in the Journal of Medicinal Chemistry (2023) explored the use of Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate as a precursor for the development of selective kinase inhibitors. The researchers employed a combination of palladium-catalyzed cross-coupling and ring-closing metathesis to generate a library of compounds with promising activity against specific cancer targets. The study reported a significant improvement in synthetic yield and purity compared to traditional methods, underscoring the compound's value in medicinal chemistry workflows.

In addition to its synthetic utility, the compound has also been investigated for its potential biological activities. Preliminary in vitro assays have indicated that derivatives of Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate exhibit moderate inhibitory effects against certain bacterial strains, suggesting its potential as a scaffold for antibiotic development. However, further optimization and in vivo studies are required to fully elucidate its therapeutic potential.

From a mechanistic standpoint, the hydroxyl group in the oxazinane ring has been implicated in hydrogen bonding interactions with target proteins, as demonstrated by molecular docking studies. This feature, combined with the compound's ability to undergo facile derivatization, positions it as a valuable tool for structure-activity relationship (SAR) studies. Researchers are increasingly leveraging this compound to explore the impact of subtle structural modifications on biological activity.

Despite its promise, challenges remain in the large-scale production and purification of Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, with several research groups reporting improved scalability and reproducibility. These developments are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, Tert-butyl 4-(2-bromopyridin-3-yl)-4-hydroxy-1,2-oxazinane-2-carboxylate (CAS: 2309466-56-4) represents a promising scaffold in chemical biology and drug discovery. Its versatility as a synthetic intermediate, coupled with its emerging biological activities, makes it a compound of significant interest. Ongoing research efforts are likely to uncover new applications and optimize its utility in the development of next-generation therapeutics.